3-(3-Hydroxy-isoxazol-5-yl)-propionic acid

• IUPAC Name: 3-(3-oxo-1,2-oxazol-5-yl)propanoic acid
• InChI: InChI=1S/C6H7NO4/c8-5-3-4(11-7-5)1-2-6(9)10/h3H,1-2H2,(H,7,8)(H,9,10)
• InChI Key: KUDOVWCIEXGFGN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(ONC1=O)CCC(=O)O
• Molecular Formula: C6H7NO4
• DSSTOX Substance ID: DTXSID90390306
• Molecular Weight: 157.12 g/mol
• CAS No.: 75989-19-4

Description

3-(3-Hydroxy-isoxazol-5-yl)-propionic acid is a useful research compound. Its molecular formula is C6H7NO4 and its molecular weight is 157.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Agonist Activity and Structural Determinants

3-(3-Hydroxy-isoxazol-5-yl)-propionic acid and its analogs have been extensively studied for their agonist activity on AMPA receptors, a subtype of ionotropic glutamate receptors involved in fast synaptic transmission in the central nervous system. Research has focused on understanding the structural determinants for agonist activity, leading to the synthesis of various analogs with modifications aiming to elucidate the requirements for selective activation of AMPA receptors. For instance, the introduction of different substituents at specific positions of the isoxazole ring has been shown to impact the compound's ability to bind and activate AMPA receptors, highlighting the intricate relationship between molecular structure and pharmacological activity (Bang-Andersen et al., 2000); (Vogensen et al., 2000).

Selective Activation of GluR5 Subtype

Further investigations have identified compounds that act as potent and selective agonists at specific AMPA receptor subtypes, such as GluR5. These studies are crucial for developing tools to explore the physiological roles of different AMPA receptor subtypes and for the potential design of subtype-selective drugs. For example, certain isoxazole derivatives have been found to exhibit high potency and selectivity towards GluR5, providing valuable insights into receptor agonist interactions and contributing to the understanding of receptor subtype specificity (Clausen et al., 2009); (Brehm et al., 2003).

Synthetic and Reactivity Studies

The synthetic versatility of isoxazoles, including this compound derivatives, has been explored in various studies. These compounds serve as valuable intermediates in the synthesis of pharmacologically active molecules. Techniques such as 1,3-dipolar cycloaddition have been applied to synthesize isoxazoles with potential larvicidal activity against Aedes aegypti larvae, demonstrating the utility of these compounds in developing bioactive agents (Silva-Alves et al., 2013).